Cas no 649552-44-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)-)

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- structure
649552-44-3 structure
Product Name:4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)-
CAS No:649552-44-3
MF:C17H16O7
MW:332.304745674133
CID:411432
Update Time:2023-03-29

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-,(2S,3R)-
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)-
    • Inchi： 1S/C17H16O7/c1-22-9-6-11(19)14-13(7-9)24-17(16(21)15(14)20)8-3-4-10(18)12(5-8)23-2/h3-7,16-19,21H,1-2H3/t16-,17-/m0/s1
    • InChI Key： DQZRHRLTSJNVBC-IRXDYDNUSA-N
    • SMILES： [C@@H]1(C2=CC=C(O)C(OC)=C2)OC2=CC(OC)=CC(O)=C2C(=O)[C@@H]1O

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- Production Method

Production Method 1

480-18-2 480-18-2
153666-25-2 153666-25-2
649552-44-3 649552-44-3
649552-43-2 649552-43-2
649552-41-0 649552-41-0
79995-67-8 79995-67-8
74628-44-7 74628-44-7
80453-44-7 80453-44-7
37971-67-8 37971-67-8
649552-45-4 649552-45-4
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Benzene ;  9 d, 4 °C
Reference
Methylation of Dihydroquercetin Acetates: Synthesis of 5-O-Methyldihydroquercetin
Kiehlmann, Eberhard; et al, Journal of Natural Products, 2003, 66(12), 1562-1566

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- Raw materials

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- Preparation Products

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)- Related Literature

649552-44-3 (4H-1-Benzopyran-4-one, 2,3-dihydro-3,5-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (2S,3R)-) Related Products

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